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Compound of Interest

Compound Name: 3-(Hydroxymethyl)-4-iodophenol

CAS No.: 915707-73-2

Cat. No.: B1604347

Get Quote

Executive Summary
3-(Hydroxymethyl)-4-iodophenol (CAS: 773869-57-1) is a critical bifunctional intermediate,

often utilized in the synthesis of cleavable linkers for Antibody-Drug Conjugates (ADCs) and

radiolabeled hapten precursors. Its structural duality—possessing both a phenolic hydroxyl and

a benzylic alcohol—presents unique analytical challenges.[1] The phenolic moiety is

susceptible to oxidation, while the benzylic alcohol poses risks of dehydration or etherification

under harsh acidic conditions.[1]

This guide objectively compares three quantification strategies: RP-HPLC-UV (for purity and

stoichiometry), LC-MS/MS (for trace impurity analysis in biological matrices), and GC-MS (for

volatile impurity profiling).
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Property Value (Approx.) Analytical Implication

Molecular Weight 250.03 g/mol
Suitable for low-range Mass

Spec (Q-TOF/Triple Quad).[1]

pKa (Phenol) ~9.0 – 9.5

Requires acidic mobile phase

(pH < 4) to maintain neutral

form for C18 retention.[1]

LogP ~1.8 – 2.1

Moderate lipophilicity; ideal for

Reversed-Phase (C18/C8)

chromatography.[1]

UV Max ~230 nm, ~280 nm

Phenolic ring allows robust UV

detection; 280 nm offers higher

specificity.[1]

Comparative Analysis of Methods
The following table summarizes the performance metrics for the three primary analytical

approaches.

Feature
Method A: RP-

HPLC-UV

Method B: LC-

MS/MS (ESI-)

Method C: GC-MS

(Derivatized)

Primary Application

QC Purity, Assay

Potency, Stability

Studies

Trace Analysis,

Bioanalysis

(Plasma/Urine)

Volatile Impurity

Profiling

Sensitivity (LOD) 0.1 – 0.5 µg/mL 0.5 – 2.0 ng/mL 10 – 50 ng/mL

Linearity (R²) > 0.999 (High Range) > 0.99 (Low Range) > 0.995

Selectivity
Moderate (Co-elution

risk)
High (Mass resolution) High (Structural ID)

Sample Prep Dilute-and-Shoot
Protein Precipitation /

SPE

Derivatization

(Silylation) Required

Throughput High (10-15 min run) High (5-8 min run)
Low (30+ min prep +

run)
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Detailed Experimental Protocols
Method A: RP-HPLC-UV (The QC Standard)
Rationale: This is the robust "workhorse" method.[1] The use of an acidic mobile phase

suppresses the ionization of the phenolic group, ensuring sharp peak shape and consistent

retention on hydrophobic stationary phases.

Instrument: Agilent 1290 Infinity II or Waters ACQUITY UPLC (or equivalent).

Stationary Phase: C18 Column (e.g., Agilent ZORBAX Eclipse Plus C18, 4.6 x 100 mm, 3.5

µm).[1]

Mobile Phase:

Solvent A: 0.1% Formic Acid in Water (pH ~2.7).[1]

Solvent B: Acetonitrile (ACN).[1][2]

Gradient Profile:

0–1 min: 5% B (Isocratic hold).[1]

1–10 min: 5% → 60% B (Linear ramp).[1]

10–12 min: 60% → 95% B (Wash).[1]

12.1 min: Return to 5% B (Re-equilibration).

Flow Rate: 1.0 mL/min.[1]

Detection: Diode Array Detector (DAD) at 280 nm (primary) and 230 nm (secondary).[1]

Column Temp: 30°C.

Validation Note: Ensure the resolution between the target peak and potential de-iodinated

byproducts (3-hydroxybenzyl alcohol) is >1.5.

Method B: LC-MS/MS (Trace Quantitation)
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Rationale: For biological matrices or cleaning validation, UV sensitivity is insufficient.[1]

Negative Electrospray Ionization (ESI-) is selected because phenols deprotonate efficiently,

forming stable

ions.[1]

Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or Thermo Altis).

Ionization Source: ESI Negative Mode.[1]

MRM Transitions (Precursor → Product):

Quantifier: 248.9 (

) → 127.0 (

).[1] Note: The C-I bond is the weakest link.

Qualifier: 248.9 → 218.9 (Loss of

, characteristic of hydroxymethyl).[1]

Source Parameters:

Spray Voltage: -2500 V.[1]

Capillary Temp: 325°C.[1]

Sheath Gas: 45 arb units.[1]

Mobile Phase: 5 mM Ammonium Acetate in Water (A) / Methanol (B).[1] Note: Avoid Formic

Acid in negative mode as it suppresses ionization; Ammonium Acetate provides better

buffering at neutral/basic pH.

Method C: GC-MS (Derivatization Required)
Rationale: The hydroxyl groups make the molecule non-volatile and prone to tailing.[1]

Silylation is mandatory.[1] This method is best for confirming structural isomers.[1]

Derivatization Agent: BSTFA + 1% TMCS.[1]
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Protocol:

Dissolve 1 mg sample in 100 µL anhydrous pyridine.

Add 100 µL BSTFA/TMCS.[1]

Incubate at 60°C for 30 mins.

Inject 1 µL (Split 1:20).

Column: DB-5ms (30 m × 0.25 mm, 0.25 µm).[1]

Temp Program: 80°C (1 min) → 20°C/min → 280°C (5 min).

Visualized Workflows
Analytical Decision Tree
This diagram guides the researcher in selecting the appropriate method based on the sample

type and sensitivity requirements.[1]
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Start: Define Analytical Goal

What is the Sample Matrix?

Raw Material / API

Synthesis QC

Plasma / Urine / Waste

PK / Cleaning

Volatile Impurity Check? Limit of Quantitation?

> 1 µg/mL < 100 ng/mL

Method A: RP-HPLC-UV
(Purity & Assay)

Method B: LC-MS/MS
(Trace Sensitivity)

No (Standard) Method C: GC-MS
(Derivatization)

Yes (Isomers)

Click to download full resolution via product page

Caption: Decision matrix for selecting the optimal quantification strategy based on matrix

complexity and sensitivity needs.

Sample Preparation Workflow (LC-MS/MS)
A self-validating extraction protocol for biological matrices to ensure recovery >85%.[1]

Sample Aliquot
(100 µL Plasma)

Protein Ppt
Add 300 µL cold ACN

(Contains IS)

Vortex & Centrifuge
10,000 x g, 10 min

Supernatant Transfer
Evaporate under N2

Reconstitution
100 µL Mobile Phase A

LC-MS/MS Injection
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Caption: Optimized Solid-Liquid Extraction (SLE) workflow for trace analysis in complex

matrices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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